Cas no 58021-03-7 (2-Propanol, 1-methoxy-2-methyl-3-(phenylmethoxy)-)

• Product Name: 2-Propanol, 1-methoxy-2-methyl-3-(phenylmethoxy)-
• CAS No: 58021-03-7
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 343418
• PubChem ID: 21496405
• Update Time: 2025-04-19

2-Propanol, 1-methoxy-2-methyl-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-methoxy-2-methyl-3-(phenylmethoxy)-
• 1-methoxy-2-methyl-3-phenylmethoxypropan-2-ol
• DTXSID20614966
• 58021-03-7
• 1-(Benzyloxy)-3-methoxy-2-methylpropan-2-ol
• 2-hydroxy-2-methyl-3-methoxypropyl benzyl ether

• Inchi： 1S/C12H18O3/c1-12(13,9-14-2)10-15-8-11-6-4-3-5-7-11/h3-7,13H,8-10H2,1-2H3
• InChI Key： PMSBPNQVZXICLJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)(COC)O

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69